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Compound Focus: Propylparaben Sodium

CAS No.: 35285-69-9

Cat. No.: S742810

Propylparaben Sodium: Safety and Regulatory
Overview

Summary for Propylparaben
Aspect . J Pyip Key Comparisons with Other Parabens
(Sodium)

Primary Antimicrobial preservative in cosmetics, Used similarly to other parabens (methyl-,
Use pharmaceuticals, and food [1] [2] [3]. ethyl-, butyl-); often used in mixtures for
synergistic effect [4].

| Key Safety Concerns | - Endocrine Disruption: Displays estrogenic activity [1].

¢ Reproductive Toxicity: Shown to disrupt steroidogenic pathways and reduce sperm count in rats [3].

e Environmental Impact: Pseudo-persistent pollutant; found in aquatic ecosystems [5]. | - Chain
Length Effect: Estrogenic activity increases with alkyl chain length. Butylparaben has higher activity
than propylparaben [6].

e Branching Effect: Isobutylparaben shows higher estrogenic activity than n-butylparaben [6]. | |
Regulatory Status | - EU: Restricted to max 0.14% in cosmetics; banned in leave-on products for
children <3 years [1].

e US: Permitted as a food additive; cosmetic use under GMP [1]. | - EU: Some longer-chain/branched
parabens (isopropyl-, isobutyl-) are prohibited [5]. Methylparaben and Ethylparaben are allowed with
restrictions [5].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s742810?utm_src=pdf-body
https://www.smolecule.com/products/s742810?utm_src=pdf-interest
https://www.smolecule.com/products/s742810?utm_src=pdf-body
https://insights.greyb.com/propylparaben-alternatives/
https://www.sciencedirect.com/science/article/abs/pii/S0024320504001419
https://www.invivochem.com/Propylparaben-sodium.html
https://www.sciencedirect.com/science/article/abs/pii/S0032591017300803
https://insights.greyb.com/propylparaben-alternatives/
https://www.invivochem.com/Propylparaben-sodium.html
https://www.nature.com/articles/s44454-025-00012-2
https://pubmed.ncbi.nlm.nih.gov/12210538/
https://pubmed.ncbi.nlm.nih.gov/12210538/
https://insights.greyb.com/propylparaben-alternatives/
https://insights.greyb.com/propylparaben-alternatives/
https://www.nature.com/articles/s44454-025-00012-2
https://www.nature.com/articles/s44454-025-00012-2
https://www.smolecule.com/products/s742810?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e US & Canada: Regulations are generally less restrictive than in the EU [5]. | | Reported Therapeutic
Effects | Inhibits voltage-gated sodium channels, showing cardioprotective effects against ischemia-
reperfusion injury in rat models [2]. | This specific ion channel effect is noted for propylparaben; not a
common feature discussed for other parabens in the provided search results. |

Detailed Experimental Data and Protocols

For research and development purposes, here are the methodologies from key studies investigating

propylparaben's effects.

Cardioprotective Effect via Sodium Channel Inhibition [2]

This study provides a potential therapeutic angle, which is unusual for a compound primarily known as a

preservative.

¢ Objective: To determine if propyl paraben inhibits voltage-gated Na+ channels and protects
cardiomyocytes from ischemia-reperfusion injury.
e Test System: Isolated adult rat cardiomyocytes.
¢ Methodology:
o Whole-Cell Patch-Clamp Technique: Used to measure the amplitude of Na+ currents in
cardiomyocytes. Cells were held at -80 mV and depolarized to -40 mV.
o Drug Application: Propyl paraben was applied at concentrations of 10, 100, and 500 puM.
o Cell Viability Assay: Cardiomyocytes were subjected to simulated ischemia-reperfusion. Cell
injury was assessed by measuring the ratio of lactate dehydrogenase (LDH) release to total
LDH.
¢ Key Findings:
o Propyl paraben inhibited Na+ currents in a dose-dependent manner.
o At 500 pM, it significantly reduced the Na+ current peak.
o |t shifted the steady-state inactivation curve of the Na+ channel to a more negative potential.
o A concentration of 100 uM significantly reduced cell death from ischemia-reperfusion injury.

Apoptosis Induction in Trophoblast Cells (Butylparaben Study)
[7]
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This study on butylparaben illustrates the toxicological mechanisms relevant to longer-chain parabens, which

are a point of comparison for propylparaben.

e Objective: To investigate the effect of butyl paraben (BP) on human trophoblast cells (HTR8/SVneo
cell line).
¢ Methodology:
o Cell Proliferation & Apoptosis Assays: Cell counting kit-8 (CCK-8) and flow cytometry were
used.
o Measurement of Oxidative Stress: Intracellular reactive oxygen species (ROS) were
measured using a fluorescent probe (DCFH-DA).
o Western Blot Analysis: Used to detect protein expression levels related to endoplasmic
reticulum (ER) stress (GRP78, CHOP) and the PI3K/AKT and ERK signaling pathways.
e Key Findings:
o BP inhibited cell proliferation and induced apoptosis.
o BP promoted ROS production and induced ER stress.
o It inhibited the activation of the pro-survival PI3K/AKT and ERK pathways.

Signaling Pathways in Paraben Toxicity

The diagram below synthesizes the key cellular pathways involved in paraben toxicity, as indicated by the
provided research, with a focus on the effects observed in butylparaben studies which are relevant for longer-

chain parabens.
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Research and Development Implications

For scientists developing new drugs or formulations, consider these points:

¢ Regulatory Trend: The regulatory landscape is shifting towards greater restriction of longer-chain
parabens like propylparaben and butylparaben, especially in products for vulnerable populations [1]
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[8]. This may affect product approval across different regions.

e Consumer Perception: Growing consumer avoidance of parabens is driving the market towards
paraben-free, clean-label formulations [1]. This is a significant factor for product marketability.

¢ Viable Alternatives: Several manufacturers offer paraben-free preservative blends, such as
Symrise's SymGuard CD, Ashland's Optiphen series, and Clariant's Nipaguard SCE [1]. These often
require formulation adjustments, particularly optimizing pH for efficacy.

o Dual Nature of Evidence: Researchers must weigh the concerning toxicological data (endocrine
disruption, reproductive toxicity) against any potential therapeutic findings (e.g., sodium channel
blockade), which are currently at the preclinical stage [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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